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Compound of Interest

Compound Name: Sodium D-lactate

Cat. No.: B1260880 Get Quote

For Immediate Reference: Key Disposal Procedures

The proper disposal of Sodium D-Lactate is governed by local, state, and federal regulations.

While generally not classified as a hazardous material for transport, adherence to laboratory

safety protocols and waste management guidelines is essential. This document provides a

comprehensive guide for researchers, scientists, and drug development professionals on the

safe handling and disposal of Sodium D-Lactate.

Standard Disposal Procedures
Sodium D-Lactate, particularly in solution, can often be disposed of as wastewater, provided it

complies with local regulations.[1] However, it is crucial to consult your institution's

Environmental Health and Safety (EHS) department to ensure adherence to specific sewer

discharge permits which may specify allowable chemical concentrations.[2] For solid forms or

highly concentrated solutions, other disposal methods may be required.

Step-by-Step Disposal Protocol for Aqueous Sodium D-Lactate Solutions:

Consult Local Regulations: Before any disposal, consult your institution's EHS guidelines

and local regulatory requirements.

Neutralization (if necessary): Ensure the pH of the solution is between 5.5 and 9.0 before

considering sewer disposal.[2]
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Dilution: For small quantities of low-concentration solutions, dilution with copious amounts of

water may be permissible for drain disposal.

Collection for Chemical Waste: If drain disposal is not permitted, or for concentrated

solutions, collect the waste in a designated, properly labeled, and sealed container.[3][4]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name ("Sodium D-Lactate Waste"), and the approximate concentration and

volume.[2][3]

Storage: Store the waste container in a designated satellite accumulation area (SAA) with

secondary containment to prevent spills.[3][5] Keep incompatible wastes segregated.[3]

Waste Pickup: Arrange for a hazardous waste pickup with your institution's EHS department.

[3]

Disposal of Contaminated Materials and Empty
Containers

Spill Cleanup: In the event of a spill, absorb the material with an inert substance (e.g., sand,

earth, vermiculite) and place it in a suitable container for waste disposal.[6][7][8] Flush the

area with water.[1]

Empty Containers: Thoroughly rinse empty Sodium D-Lactate containers with water. The

first rinseate should be collected as hazardous waste.[3] After triple rinsing and air-drying,

the container labels must be defaced or removed before the container is recycled or

disposed of as solid waste.[3]

Contaminated PPE: Dispose of contaminated gloves and other personal protective

equipment in accordance with applicable laws and good laboratory practices.[8][9]

Quantitative Disposal Guideline Example
The following table provides an example of concentration-based disposal guidelines. Note:

These values are for illustrative purposes only and must be verified against your local and

institutional regulations.
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Concentration of Sodium D-Lactate
Solution

Recommended Disposal Method

< 1% (w/v)

May be eligible for drain disposal with copious

amounts of water, pending local regulations and

pH verification (must be between 5.5 and 9.0).

[2]

1% - 10% (w/v)

Collect in a designated chemical waste

container for disposal by the institution's

hazardous waste management service.[3][8]

> 10% (w/v) or solid form

Must be disposed of as chemical waste.[8]

Incineration or landfilling at an approved site

may be used by the waste management

authority.[1][6]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Sodium D-Lactate.
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Start: Sodium D-Lactate Waste Generated

Consult Institutional EHS Guidelines and Local Regulations

Is Drain Disposal Permitted for this Concentration?

Check pH (Must be 5.5 - 9.0)

Yes

Collect in a Labeled, Sealed Container

No

Adjust pH if Necessary

pH out of range

Dilute with Copious Water and Dispose Down Drain

pH is OK

End of Process

Store in Secondary Containment in a Satellite Accumulation Area

Request Pickup from EHS/Hazardous Waste Management

Click to download full resolution via product page

Sodium D-Lactate Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1260880?utm_src=pdf-body-img
https://www.benchchem.com/product/b1260880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scribd.com [scribd.com]

2. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental
Health & Safety | University of Nevada, Reno [unr.edu]

3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

4. engineering.purdue.edu [engineering.purdue.edu]

5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

6. datasheets.scbt.com [datasheets.scbt.com]

7. media.laballey.com [media.laballey.com]

8. cdhfinechemical.com [cdhfinechemical.com]

9. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Proper Disposal of Sodium D-Lactate in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260880#sodium-d-lactate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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